Cas no 2034609-41-9 (3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea)

• Product Name: 3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea
• CAS No: 2034609-41-9
• MF: C₂₀H₂₃N₅O
• MW: 349.429523706436
• CID: 6206351
• PubChem ID: 121022544
• Update Time: 2025-05-24

3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea
• 1-(4-isopropylphenyl)-3-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)urea
• F6560-8296
• AKOS026704428
• 2034609-41-9
• 3-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-[4-(propan-2-yl)phenyl]urea
• 1-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-3-(4-propan-2-ylphenyl)urea

• Inchi： 1S/C20H23N5O/c1-14(2)16-5-7-18(8-6-16)24-20(26)22-11-15-4-9-19(21-10-15)17-12-23-25(3)13-17/h4-10,12-14H,11H2,1-3H3,(H2,22,24,26)
• InChI Key： GMZCHWVZKJMMKD-UHFFFAOYSA-N
• SMILES： O=C(NCC1=CN=C(C=C1)C1C=NN(C)C=1)NC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 349.19026037g/mol
• Monoisotopic Mass: 349.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea

Comprehensive Overview of 3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea (CAS No. 2034609-41-9)

The compound 3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea (CAS No. 2034609-41-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole and pyridine backbone, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound's 1-methyl-1H-pyrazol-4-yl and propan-2-ylphenylurea moieties suggest it could play a role in modulating cellular signaling pathways. Its CAS No. 2034609-41-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and drug design.

From a synthetic chemistry perspective, the compound's structure presents both challenges and opportunities. The incorporation of a pyridin-3-ylmethyl group alongside a phenylurea scaffold requires precise synthetic routes, often involving multi-step reactions. Researchers are exploring efficient methodologies to produce this compound at scale, with a focus on yield optimization and purity. Such efforts align with the broader trend toward green chemistry and sustainable synthesis practices.

The 3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea has also garnered attention in the context of structure-activity relationship (SAR) studies. By modifying its functional groups, scientists aim to enhance its bioavailability, selectivity, and potency. This approach is critical in addressing unmet medical needs, such as resistant infections or chronic inflammatory conditions, where traditional therapies fall short.

Beyond pharmaceuticals, this compound's potential extends to agrochemical applications. Its structural features may contribute to the development of next-generation pesticides or herbicides, offering improved efficacy and environmental safety. As regulatory standards tighten globally, the demand for innovative agrochemicals with minimal ecological impact is rising, making CAS No. 2034609-41-9 a valuable candidate for further investigation.

In the realm of biochemical research, this compound is often discussed alongside topics like molecular docking and computational modeling. These techniques help predict its interactions with biological targets, accelerating the discovery process. The integration of AI-driven drug discovery tools has further amplified interest, as researchers leverage machine learning to identify optimal derivatives of 3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea.

Given its versatility, the compound is also a focal point in intellectual property discussions. Patents covering its synthesis, derivatives, and applications are highly sought after, reflecting its commercial potential. Companies and academic institutions are actively filing claims to secure their innovations, underscoring the competitive landscape of chemical R&D.

In summary, 3-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-4-(propan-2-yl)phenylurea (CAS No. 2034609-41-9) represents a promising avenue for scientific exploration. Its multifaceted applications—from drug development to agrochemical innovation—highlight its significance in modern research. As the scientific community continues to unravel its potential, this compound is poised to make meaningful contributions to multiple industries.